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Compound of Interest

Compound Name:
2-Hydroxypyrimidine-5-carboxylic

acid

Cat. No.: B1311232 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Hydroxypyrimidine-5-carboxylic acid
(CAS No. 38324-83-3) was not readily available. The following safety and handling information

is based on the available data for structurally similar compounds, including 2,4-

Dihydroxypyrimidine-5-carboxylic acid and 2-Hydroxypyrimidine hydrochloride. Researchers

should handle this compound with caution and perform a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for handling 2-Hydroxypyrimidine-5-
carboxylic acid in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Hazard Summary
Based on analogous compounds, 2-Hydroxypyrimidine-5-carboxylic acid is anticipated to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is

crucial to minimize exposure by adhering to the safety measures outlined below.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Hydroxypyrimidine-5-carboxylic acid.
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Body Part
Personal Protective

Equipment (PPE)

Specifications & Best

Practices

Eyes/Face
Safety Glasses with side

shields & Face Shield

Eye protection should be

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU). A face

shield is recommended when

there is a risk of splashing.

Skin
Chemical-resistant Gloves &

Laboratory Coat

Impervious gloves should be

worn and inspected before

use. A lab coat or protective

suit should be worn to prevent

skin contact.

Respiratory
N95 (US) or P1 (EU EN 143)

particle respirator

A respirator is recommended,

especially when handling the

powder form, to avoid

inhalation of dust particles.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Keep the container tightly closed when not in use and store in a cool, dry place.[1]

2. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1]
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Minimize dust generation and accumulation.[6]

Do not eat, drink, or smoke in the handling area.[1]

3. In Case of Accidental Exposure:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[2][3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[2][3]

If inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[2][3]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
Waste Collection: Dispose of contents and container to an approved waste disposal plant.[1]

[2][3]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste in accordance with local, state, and federal regulations.

Spill Cleanup: In case of a spill, wear appropriate PPE, prevent further leakage if safe to do

so, and absorb with inert material. Collect the material in a suitable disposal container.[1] Do

not let the product enter drains.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-
Hydroxypyrimidine-5-carboxylic acid.
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Workflow for Safe Handling of 2-Hydroxypyrimidine-5-carboxylic acid

Preparation & Engineering Controls
- Work in fume hood

- Eyewash & safety shower accessible

Don Personal Protective Equipment (PPE)
- Safety glasses & face shield
- Chemical-resistant gloves

- Lab coat
- Respirator (N95/P1)

Chemical Handling
- Avoid dust generation

- Avoid contact and inhalation
- Keep container closed

Post-Handling Procedures
- Decontaminate work area
- Wash hands thoroughly

Waste Disposal
- Dispose of waste in approved container

- Dispose of contaminated PPE as hazardous waste

Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxypyrimidine-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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